Cas no 2228680-63-3 (methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate)

• Product Name: methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate
• CAS No: 2228680-63-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6429757
• PubChem ID: 88372252
• Update Time: 2025-10-22

methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate
• SCHEMBL8833797
• EN300-1799403
• 2228680-63-3

• Inchi： 1S/C11H12O4/c1-7(6-12)8-3-4-10(13)9(5-8)11(14)15-2/h3-7,13H,1-2H3
• InChI Key： RNZCDKZPPIFXMV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C(C=O)C

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate

Comprehensive Overview of Methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate (CAS No. 2228680-63-3)

Methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate (CAS No. 2228680-63-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and synthetic chemistry. This ester derivative, characterized by its unique molecular structure, combines a benzoate core with a hydroxy and propan-2-yl ketone functional group. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and fragrance development.

In recent years, the demand for methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate has surged due to its potential applications in anti-inflammatory and antioxidant formulations. Researchers are exploring its role in skincare products, where its hydroxybenzoate moiety may contribute to UV protection and free radical scavenging. This aligns with the growing consumer interest in clean beauty and sustainable skincare, as the compound can be derived from renewable sources.

The compound's CAS No. 2228680-63-3 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Its ketone and ester functionalities make it a versatile building block for heterocyclic compounds, which are pivotal in developing biodegradable polymers and green chemistry initiatives. These trends resonate with global efforts to reduce environmental impact, a topic highly prioritized in AI-driven research and scientific forums.

From a technical perspective, methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in laboratory settings. Its stability under controlled conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for efficient drug discovery pipelines. This aligns with the rise of automated synthesis platforms and machine learning in chemistry, where such compounds are optimized for rapid experimentation.

Another area of interest is the compound's potential role in flavor and fragrance industries. Its aromatic properties and ester backbone contribute to subtle olfactory profiles, making it a candidate for natural fragrance enhancement. As consumers shift toward plant-based and eco-friendly products, methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate could emerge as a key ingredient in vegan perfumery and organic cosmetics.

In summary, methyl 2-hydroxy-5-(1-oxopropan-2-yl)benzoate (CAS No. 2228680-63-3) represents a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and sustainable materials. Its structural features and functional groups position it as a valuable asset in modern chemistry, addressing both industrial needs and consumer-driven trends. As research continues, this compound is likely to play an even greater role in innovation and technology-driven solutions.